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Compound of Interest

Compound Name: 4-Mercaptobenzonitrile

Cat. No.: B1349081 Get Quote

An In-Depth Technical Guide to 4-Mercaptobenzonitrile

This technical guide provides a comprehensive overview of 4-Mercaptobenzonitrile (4-MBN),

a versatile organic compound with significant applications in materials science, spectroscopy,

and biomedical research. This document is intended for researchers, scientists, and

professionals in drug development, offering detailed information on its properties, synthesis,

and key applications.

Core Properties and Identification
4-Mercaptobenzonitrile, also known as 4-cyanothiophenol, is an aromatic compound featuring

both a thiol (-SH) and a nitrile (-C≡N) functional group attached to a benzene ring at the para

positions.[1][2] This unique structure allows for diverse chemical reactivity and makes it a

valuable molecule in various advanced applications.[1]

Table 1: Chemical Identification of 4-Mercaptobenzonitrile
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Identifier Value

CAS Number 36801-01-1[3][4][5]

Molecular Formula C₇H₅NS[3][4][6]

Molecular Weight 135.19 g/mol [3][4][5]

Synonyms

4-Cyanothiophenol, 4-Sulfanylbenzonitrile, 4-

Thiobenzonitrile, p-Cyanothiophenol[2][3][4][5]

[6]

InChI Key MVPUXVBBHWUOFS-UHFFFAOYSA-N[6]

| SMILES | N#CC1=CC=C(S)C=C1[3][7] |

Physicochemical Properties
The physical and chemical properties of 4-MBN are summarized below. It typically presents as

a solid with a pale yellow appearance.[8] Its solubility is limited in water but good in organic

solvents like Dimethyl sulfoxide (DMSO), Dimethylformamide (DMF), and acetone.[1][8]

Table 2: Physicochemical Data for 4-Mercaptobenzonitrile

Property Value

Physical Form Solid, Pale Yellow Crystals[8][9]

Melting Point 48-51 °C[9]

Boiling Point 118 °C[9]

Density 1.18 g/cm³[9]

Purity Typically ≥98%[3][9]

| Storage | Store in a cool, dry, well-ventilated area in a tightly-closed container away from

incompatible substances and sources of ignition.[3][4][10] |

Safety and Handling
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4-Mercaptobenzonitrile is classified as a hazardous substance and must be handled with

appropriate safety precautions.[1][10] It is harmful if swallowed, inhaled, or in contact with skin,

and causes skin and serious eye irritation.[10][11][12]

Table 3: GHS Hazard and Precautionary Statements
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Category Code Statement

Pictogram Warning

Hazard Statements H302 + H312
Harmful if swallowed or in

contact with skin[11]

H315 Causes skin irritation[9][10][12]

H319
Causes serious eye irritation[9]

[10][12]

H335
May cause respiratory

irritation[9][10]

H402 Harmful to aquatic life[11]

Precautionary Statements P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay[9][10]

P280

Wear protective

gloves/protective clothing/eye

protection/face protection[9]

[10]

P301 + P312

IF SWALLOWED: Call a

POISON CENTER/doctor if

you feel unwell[10][11]

P302 + P352
IF ON SKIN: Wash with plenty

of soap and water[9][10]

P305 + P351 + P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing[9][10]

| | P501 | Dispose of contents/container to an approved waste disposal plant[9][11] |
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Experimental Protocols: Synthesis
A common and efficient method for synthesizing 4-Mercaptobenzonitrile is through the

nucleophilic substitution reaction of a 4-halogenobenzonitrile with a sulfur-containing

nucleophile.[1][13]

Protocol: Synthesis via Nucleophilic Substitution

Reaction Setup: A 4-halogenobenzonitrile (e.g., 4-chlorobenzonitrile or 4-bromobenzonitrile)

is reacted with sodium sulfide (Na₂S) or sodium hydrogen sulfide (NaSH) in an inert organic

solvent such as N-methyl-2-pyrrolidone (NMP) or dimethylformamide (DMF).[13]

Reaction Conditions: The reaction mixture is typically heated to temperatures between

120°C and 160°C. The reaction is generally complete within 1 to 10 hours.[13]

Acidification: After the reaction is complete, the mixture is cooled and then acidified, for

example, with a mineral acid like hydrochloric acid (HCl), to a pH below 3. This step

protonates the thiolate intermediate to form the final thiol product.[13]

Workup and Purification: The product is then extracted with an organic solvent, washed,

dried, and purified, typically by recrystallization or column chromatography, to yield high-

purity 4-Mercaptobenzonitrile.[14][15]
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Synthesis Workflow of 4-Mercaptobenzonitrile
4-Halogenobenzonitrile +

 Sodium Sulfide (or NaSH)

Nucleophilic Substitution
(120-160°C, 1-10h)

Inert Organic Solvent
(e.g., NMP, DMF)

Acidification
(e.g., HCl, pH < 3)

Extraction, Washing,
Purification

4-Mercaptobenzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 4-Mercaptobenzonitrile.

Core Applications and Mechanisms
The dual functionality of the thiol and nitrile groups makes 4-MBN a valuable tool in several

advanced research areas.

Self-Assembled Monolayers (SAMs)
The thiol group has a strong affinity for noble metal surfaces, particularly gold.[16] This allows

4-MBN to spontaneously form highly ordered, single-molecule-thick layers known as self-

assembled monolayers (SAMs).[1][4] These SAMs are used to modify the chemical and
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physical properties of surfaces for applications in sensors, molecular electronics, and corrosion

inhibition.[1]

Vibrational Stark Effect (VSE) Spectroscopy
The nitrile group (-C≡N) in 4-MBN has a distinct vibrational frequency that is highly sensitive to

the local electric field.[16] This phenomenon, known as the Vibrational Stark Effect (VSE),

allows 4-MBN to be used as a molecular probe or "spectral reporter".[1][17] By measuring the

shift in the nitrile's stretching frequency using techniques like infrared or Raman spectroscopy,

researchers can map electric fields at electrode-solution interfaces and within the active sites of

proteins.[1][16]

Surface-Enhanced Raman Scattering (SERS) Tags
4-MBN is a key component in the development of highly sensitive SERS tags.[4] In this

application, 4-MBN is adsorbed onto the surface of metallic nanoparticles (e.g., gold or silver).

The nitrile stretch provides a sharp, intense peak in a region of the Raman spectrum that is

typically free from background signals from biological molecules.[16] This "background-free"

signal allows for the ultra-sensitive detection of these tags, which can be conjugated to

antibodies or other targeting moieties for applications such as cancer biomarker imaging.[1][4]
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Application of 4-MBN in SERS

Formation of SAM on Gold Nanoparticle
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Caption: Logical workflow of 4-MBN in SERS applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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